N-acyl amines
N-Acyl amines are a class of organic compounds that contain both an amine group (-NH₂) and an acyl group (R'-CO-) attached to the same nitrogen atom. These functionalized molecules exhibit diverse chemical properties, making them valuable intermediates in various synthetic reactions. N-Acyl amines find extensive applications in pharmaceuticals, agrochemicals, and as precursors for other functional groups due to their reactivity towards nucleophiles and electrophiles.
Structurally, they are often derived from primary or secondary amines through acylation reactions using carboxylic acids or derivatives. The presence of the acyl group can influence the basicity and solubility of these compounds, offering a versatile platform for medicinal chemistry and material science applications. For instance, N-acyl amine derivatives are used in the synthesis of prodrugs, as ligands for metal complexes, and as intermediates in polymer synthesis.
In summary, N-acyl amines represent a structurally diverse group of compounds with broad utility across multiple sectors due to their unique chemical properties and reactivity.

Related Literature
-
Lok Hang Mak,Antony D. Gee Dalton Trans., 2016,45, 18177-18182
-
2. Back matter
-
Zhen Tang,Boxiao Shao,Wei Wu,Peifeng Su Phys. Chem. Chem. Phys., 2023,25, 18139-18148
-
Cheng Zhong,Tong Mu,Lei Wang,Enqin Fu,Jingui Qin Chem. Commun., 2009, 4091-4093
-
HongLiang Wu,Hai Ming,Lianshan Sun,Limin Wang,Jun Ming J. Mater. Chem. A, 2019,7, 5677-5684
-
Behnam Nourmohammadi Khiarak,Mahdi Hasanzadeh,Majdoddin Mojaddami,Hossein Shahriyar Far Chem. Commun., 2020,56, 3135-3138
-
Liang Yan,Xiaoming Zhang,Tong Ren,Hanpeng Zhang,Xiaolai Wang,Jishuan Suo Chem. Commun., 2002, 860-861
Recommended suppliers
-
Suzhou Genelee Bio-Technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
河南东延药业有限公司Factory Trade Brand reagentsCompany nature: Private enterprises
-
Nanjing jingzhu bio-technology Co., Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Jinan Hanyu Chemical Co.,Ltd.Factory Trade Brand reagentsCompany nature: Private enterprises
-
Handan Zechi Trading Co., LtdFactory Trade Brand reagentsCompany nature: Private enterprises
Recommended products
-
Semaglutide Cas No: 910463-68-2
-
Tirzepatide Cas No: 2023788-19-2
-
Crisaborole Cas No: 906673-24-3
-
Cabozantinib S-malate Cas No: 1140909-48-3
-
Bucladesine sodium Cas No: 16980-89-5